N-(4-bromophenyl)-2-(2-(5-isobutyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[2-[5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl]indol-1-yl]acetamide
• InChI: InChI=1S/C22H21BrN4O2/c1-14(2)11-21-25-26-22(29-21)19-12-15-5-3-4-6-18(15)27(19)13-20(28)24-17-9-7-16(23)8-10-17/h3-10,12,14H,11,13H2,1-2H3,(H,24,28)
• InChI Key: MVCKIJKZBURQTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C22H21BrN4O2
• Molecular Weight: 453.3 g/mol

Description

N-(4-bromophenyl)-2-(2-(5-isobutyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas, including medicinal chemistry, cancer research, and neuroscience.

Scientific Research Applications

N-(4-bromophenyl)-2-(2-(5-isobutyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide has been studied for its potential applications in various areas of scientific research. One of the main areas of interest is medicinal chemistry, where this compound has been shown to exhibit potent anti-cancer properties. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. It has been found to improve cognitive function and reduce neuroinflammation in animal models.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2-(2-(5-isobutyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide is not fully understood, but it is believed to act by inhibiting various signaling pathways involved in cancer cell growth and neuroinflammation. It has been found to inhibit the PI3K/AKT/mTOR pathway, which is involved in cell proliferation and survival. Additionally, it has been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, it induces apoptosis and inhibits cell proliferation. In animal models, it has been found to improve cognitive function and reduce neuroinflammation. Additionally, it has been shown to have anti-inflammatory effects and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromophenyl)-2-(2-(5-isobutyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide in lab experiments is its potent anti-cancer properties. It has been shown to inhibit the growth of various cancer cell lines, making it a promising candidate for the development of anti-cancer drugs. Additionally, it has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the research on N-(4-bromophenyl)-2-(2-(5-isobutyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide. One of the main areas of interest is the development of anti-cancer drugs based on this compound. It has been shown to exhibit potent anti-cancer properties, and further research is needed to determine its efficacy in vivo. Additionally, further research is needed to determine the mechanism of action of this compound and its potential use in the treatment of neurological disorders. Finally, the synthesis method of this compound can be optimized to make it more accessible for researchers.